Cas no 2228128-97-8 (methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate)

• Product Name: methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate
• CAS No: 2228128-97-8
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 6264629
• PubChem ID: 165704214
• Update Time: 2025-06-10

methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate
• EN300-1738504
• 2228128-97-8

• Inchi： 1S/C11H15NO5/c1-15-10(13)6-3-7(12)8-4-5-9(17-8)11(14)16-2/h4-5,7H,3,6,12H2,1-2H3
• InChI Key： HJBHYYUKOQCJJV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.8Ų

Additional information on methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate

Exploring the Properties and Applications of Methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate (CAS No. 2228128-97-8)

In the realm of organic chemistry and pharmaceutical research, methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate (CAS No. 2228128-97-8) has emerged as a compound of significant interest. This molecule, characterized by its unique furan-based structure and functional groups, offers a wide range of potential applications, from drug development to material science. Researchers and industry professionals are increasingly focusing on this compound due to its versatile reactivity and potential to serve as a building block for more complex molecules.

The methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate structure combines a furan ring with an ester group and an amino-substituted side chain, making it a valuable intermediate in synthetic chemistry. Its CAS No. 2228128-97-8 is often searched in scientific databases, reflecting its growing relevance in academic and industrial settings. The compound's ability to participate in various chemical reactions, such as amidation, esterification, and cyclization, has made it a subject of study in recent publications.

One of the most discussed topics in modern chemistry is the development of sustainable and efficient synthetic methods. Methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate aligns with this trend, as researchers explore its potential in green chemistry applications. Its furan core, derived from renewable resources, adds to its appeal in an era where bio-based materials are highly sought after. This connection to sustainability is a key reason why the compound has gained traction in online searches and scientific discussions.

Another area of interest is the compound's potential role in pharmaceutical research. The presence of both amino and ester functionalities in methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate makes it a promising candidate for drug discovery programs. Researchers are investigating its use as a precursor for biologically active molecules, particularly in the development of novel therapeutic agents. This application has led to increased visibility of the compound in patent literature and academic journals.

From an analytical perspective, CAS No. 2228128-97-8 presents interesting challenges and opportunities. The compound's spectral characteristics, including its NMR and mass spectrometry profiles, are frequently studied to develop better identification and quantification methods. These analytical aspects are particularly relevant to quality control in manufacturing processes, where precise characterization of intermediates is crucial.

The growing interest in methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate is also reflected in the increasing number of synthetic protocols being developed for its preparation. Recent publications have focused on optimizing yield and purity while minimizing environmental impact. These developments address common search queries about the compound's synthesis, purification, and handling, making such information valuable to both academic and industrial chemists.

In material science applications, the furan ring system of CAS No. 2228128-97-8 offers interesting possibilities. Researchers are examining its potential in polymer chemistry, where it could serve as a monomer or modifier for specialized materials. This application aligns with current trends in smart materials and functional polymers, topics that frequently appear in scientific literature and conference presentations.

As research into methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate continues, safety and handling considerations remain important discussion points. While not classified as hazardous, proper laboratory practices for handling amino and ester compounds are always emphasized. This practical information is often sought by researchers new to working with this class of compounds.

The commercial availability of CAS No. 2228128-97-8 has also contributed to its popularity in research circles. Suppliers frequently update their product listings with this compound, indicating steady demand from the scientific community. This commercial aspect often leads to questions about pricing, packaging, and shipping, which are common search terms associated with this chemical.

Looking forward, the potential applications of methyl 5-(1-amino-4-methoxy-4-oxobutyl)furan-2-carboxylate appear promising. Its unique structural features continue to inspire innovative research across multiple disciplines. As more studies are published and patents filed, the scientific community's understanding of this compound's full potential will undoubtedly expand, making it a molecule to watch in coming years.